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Compound of Interest

Compound Name: PNU-142586

Cat. No.: B601331

Disclaimer: A specific Safety Data Sheet (SDS) for PNU-142586 is not readily available in the
public domain. The following guidance is synthesized from information on its parent compound,
Linezolid, and from research articles detailing the toxicological properties of PNU-142586.
Researchers, scientists, and drug development professionals should handle this compound
with caution, adhering to good laboratory practices and the specific recommendations outlined
below.

PNU-142586 is a major metabolite of the oxazolidinone antibiotic Linezolid.[1][2] Emerging
research indicates that PNU-142586 is not an inactive metabolite as previously thought and
may play a significant role in the hematologic toxicity associated with prolonged Linezolid use.
[3] Specifically, elevated concentrations of PNU-142586 have been linked to a higher incidence
of thrombocytopenia (a low platelet count).[4][5]

Hazard Identification and Toxicological Profile

While a comprehensive toxicological profile for PNU-142586 is not fully established, studies
have identified it as a potential causative agent in Linezolid-induced hematologic toxicity.[3] The
primary concern is its potential to cause damage to organs, particularly the blood, through
prolonged or repeated exposure.[6][7][8][9]

Known Health Effects:

o Specific Target Organ Toxicity (Repeated Exposure): Category 1 for the parent compound,
Linezolid, with the primary target organ being the blood.[6][7] Research suggests PNU-
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142586 is a key mediator of this effect.[3]

o Cytotoxicity: PNU-142586 has demonstrated concentration-dependent cytotoxicity in human
megakaryocytic cell lines, which are precursors to platelets.[4]

o Mechanism of Toxicity: Recent studies indicate that PNU-142586 targets DNA
topoisomerase 2-a (TOP2A) and 2-3 (TOP2B), disrupting DNA replication and transcription,
which can lead to cytotoxic effects.[3]

Personal Protective Equipment (PPE)

Due to the potential for hematologic toxicity and the lack of comprehensive safety data, a
cautious approach to PPE is warranted. The following recommendations are based on the
handling of potent pharmaceutical compounds and the information available for Linezolid.

PPE Item Specification Rationale

) Nitrile or other chemically )
Hand Protection ] To prevent skin contact.
resistant gloves.

) Safety glasses with side To protect eyes from splashes
Eye Protection )
shields or goggles. or dust.

. . To prevent contamination of
Skin and Body Protection Laboratory coat. )
personal clothing.

Use a properly fitted, air-
purifying or supplied-air

Respiratory Protection respirator if ventilation is To prevent inhalation of dust.
inadequate or if handling as a

powder.

Handling and Storage

Handling:

e Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation
exposure.
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e Avoid generating dust when working with the solid form.
e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the laboratory.

Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry place away from incompatible materials such as strong bases and
reducing agents.

Spill and Disposal Procedures

Spill Response:

Evacuate: Clear the area of all personnel.
o Ventilate: Ensure adequate ventilation.

o Contain: Wear appropriate PPE. For solid spills, carefully sweep up the material to avoid
creating dust and place it in a suitable container for disposal. For liquid spills, absorb with an
inert material and place in a container for disposal.

e Clean: Clean the spill area thoroughly.

o Report: Report the incident to the appropriate safety personnel.
Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not empty into drains.

Experimental Workflow for Handling PNU-142586

The following diagram outlines a general workflow for handling PNU-142586 in a laboratory
setting, emphasizing safety at each step.
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Caption: General laboratory workflow for handling PNU-142586.
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Relationship and Toxicity Pathway of PNU-142586

The following diagram illustrates the metabolic relationship between Linezolid and PNU-
142586 and the proposed mechanism of toxicity.
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Caption: Metabolic pathway and proposed toxicity mechanism of PNU-142586.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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